Cas no 113437-12-0 (1-benzyl-3,3-dimethyl-4-propylazetidin-2-one)

• Product name: 1-benzyl-3,3-dimethyl-4-propylazetidin-2-one
• CAS No: 113437-12-0
• MF: C₁₅H₂₁NO
• MW: 231.333
• CID: 2610798
• PubChem ID: 24978110

1-benzyl-3,3-dimethyl-4-propylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3,3-dimethyl-4-propylazetidin-2-one
• 1-benzyl-3,3-dimethyl-4-propyl-2-azetidinone
• DTXSID00648340
• 113437-12-0
• AKOS015907089

• Inchi： InChI=1S/C15H21NO/c1-4-8-13-15(2,3)14(17)16(13)11-12-9-6-5-7-10-12/h5-7,9-10,13H,4,8,11H2,1-3H3
• InChI Key： GKWFTGWHVVIQLD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 231.162314293Da
• Monoisotopic Mass: 231.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 3.2